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Compound of Interest

Compound Name:
2,6-Dichloro-1,4-

phenylenediamine

Cat. No.: B1196924 Get Quote

An In-depth Technical Guide to the Safety of 2,6-Dichloro-1,4-phenylenediamine

This technical guide provides comprehensive safety data sheet (SDS) information for 2,6-
Dichloro-1,4-phenylenediamine, intended for researchers, scientists, and professionals in

drug development.

Chemical Identification
2,6-Dichloro-1,4-phenylenediamine is an aromatic amine that has been utilized as an

intermediate in the manufacturing of dyes and resins.[1][2][3] It is also known as a metabolite of

the fungicide Dicloran.[3]

Identifier Value

Chemical Name 2,6-Dichloro-1,4-phenylenediamine

Synonyms

2,6-Dichlorobenzene-1,4-diamine, 3,5-Dichloro-

1,4-phenylenediamine, C.I. 37020, Fast Brown

RR Salt[2][4][5]

CAS Number 609-20-1[1][4][6]

Molecular Formula C₆H₆Cl₂N₂[4][6]

Molecular Weight 177.03 g/mol [4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1196924?utm_src=pdf-interest
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2351083.htm
https://inchem.org/documents/iarc/vol39/dichloro-p-phenylenediame.html
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/07091026-dichloro-p-phenylenediaminecic.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/07091026-dichloro-p-phenylenediaminecic.pdf
https://inchem.org/documents/iarc/vol39/dichloro-p-phenylenediame.html
https://www.biosynth.com/p/FD00633/609-20-1-26-dichloro-14-phenylenediamine
https://www.pschemicals.com/index.php?p=product&CAS_nr=609-20-1&id=758841
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2351083.htm
https://www.biosynth.com/p/FD00633/609-20-1-26-dichloro-14-phenylenediamine
https://www.scbt.com/p/2-6-dichloro-p-phenylenediamine-609-20-1
https://www.biosynth.com/p/FD00633/609-20-1-26-dichloro-14-phenylenediamine
https://www.scbt.com/p/2-6-dichloro-p-phenylenediamine-609-20-1
https://www.biosynth.com/p/FD00633/609-20-1-26-dichloro-14-phenylenediamine
https://www.scbt.com/p/2-6-dichloro-p-phenylenediamine-609-20-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
The compound is classified as highly hazardous. It is toxic if swallowed, inhaled, or in contact

with skin, causes serious eye irritation, and may provoke an allergic skin reaction.[7][8]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[7][8]

GHS Hazard Classification

Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Acute Aquatic Hazard Category 1 H400: Very toxic to aquatic life

| Chronic Aquatic Hazard | Category 1 | H410: Very toxic to aquatic life with long lasting effects |

Signal Word:Danger[7]

Hazard Pictograms:

Skull and Crossbones

Corrosion

Exclamation Mark

Environment

Caption: GHS Hazard Pictograms and Statements for 2,6-Dichloro-1,4-phenylenediamine.
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Toxicological Information
2,6-Dichloro-1,4-phenylenediamine exhibits significant cytotoxicity.[4] When heated to

decomposition, it releases highly toxic fumes of chlorine and nitrogen oxides.[1]

Summary of Toxicological Endpoints

Endpoint Result

Acute Toxicity
Toxic if swallowed, in contact with skin,
or if inhaled.[7][8]

Skin Corrosion/Irritation
No comprehensive data available; may cause

sensitization by skin contact.

Eye Damage/Irritation Causes serious eye irritation.[7][8]

Respiratory/Skin Sensitization May cause an allergic skin reaction.[7][8]

Carcinogenicity

There is limited evidence for carcinogenicity in

experimental animals (increased liver-cell

tumors in mice).[2] No component is identified

as a probable, possible, or confirmed human

carcinogen by IARC at levels ≥ 0.1%.[7]

Mutagenicity

Positive in Salmonella typhimurium mutation

assays and mouse lymphoma forward mutation

assays.[2][3]

| Specific Target Organ Toxicity | May cause damage to organs (Kidney, Heart, Musculo-

skeletal system) if swallowed.[8] |

Experimental Protocols
Carcinogenicity Bioassay (NTP, 1982): 2,6-Dichloro-p-phenylenediamine was administered

in the diet to F344 rats and B6C3F1 mice for 103 weeks. The study observed increased

incidences of hepatocellular adenoma and carcinoma in male and female mice. No

treatment-related tumors were found in rats.[3]
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Mutagenicity - Ames Test (Mortelmans et al., 1986): The compound was tested for

mutagenicity in Salmonella typhimurium strains. It was found to be mutagenic both with and

without an external metabolic activation system.[2][3]

Mutagenicity - Mouse Lymphoma Assay (McGregor et al., 1988): The substance was

evaluated in the L5178Y tk+/tk- mouse lymphoma cell forward mutation assay, where it

tested positive.[3]

First-Aid Measures
First-aiders must protect themselves.[7] In all cases of exposure, seek immediate medical

advice and show the safety data sheet to the attending physician.[7][8]

Inhalation: Move the person to fresh air. If breathing has stopped, administer artificial

respiration. Call a physician immediately.[7][8]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water or shower. Call a physician immediately.[7][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and call an ophthalmologist.[7][8]

Ingestion: If swallowed, give the victim water to drink (two glasses at most). Seek medical

advice immediately.[8] Rinse mouth and call a POISON CENTER or doctor immediately.[7]

Handling, Storage, and Emergency Procedures
Safe Handling:

Work under a hood and avoid generating dust.[7]

Do not inhale the substance or mixture.[7]

Avoid contact with skin and eyes.[9]

Do not eat, drink, or smoke when using this product.[7]

Wash hands and face thoroughly after handling.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://inchem.org/documents/iarc/vol39/dichloro-p-phenylenediame.html
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/07091026-dichloro-p-phenylenediaminecic.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/07091026-dichloro-p-phenylenediaminecic.pdf
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.fishersci.com/store/msds?partNumber=AAB2149414&productDescription=25-DICHLRO-P-PHENLENEDIAMI+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Keep the container tightly closed in a dry, well-ventilated place.[7]

Store locked up or in an area accessible only to authorized personnel.[7]

The substance is light-sensitive and should be stored under an inert gas.[7]

Accidental Release:

For non-emergency personnel, evacuate the danger area, avoid substance contact, and

ensure adequate ventilation.[8][10]

Do not let the product enter drains.[8]

Cover drains, collect the material carefully (e.g., sweep up), and place it in a suitable

container for disposal.[8][10]

Exposure Event

Immediate Actions

Spill Event

Spill Containment

Inhalation

Move to Fresh Air
Administer Artificial Respiration if needed

Skin Contact

Remove Contaminated Clothing
Rinse Skin with Water

Eye Contact

Rinse Eyes with Water
Remove Contact Lenses

Ingestion

Rinse Mouth
Give Water (max 2 glasses)

Seek Immediate Medical Attention
Show SDS to Physician

Accidental Release

Evacuate Area
Ensure Ventilation

Cover Drains
Prevent Entry to Waterways

Collect Spill Mechanically
Place in Disposal Container

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/SE/en/sds/aldrich/78460
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/sds/aldrich/78429
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/US/en/sds/aldrich/695106
https://www.sigmaaldrich.com/sds/aldrich/78429
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Emergency Response Workflow for 2,6-Dichloro-1,4-phenylenediamine Exposure or

Spill.

Physical and Chemical Properties
Property Value

Appearance
Grey or beige powder / microcrystalline solid[1]

[11]

Melting Point
138 - 143 °C (for a related compound, p-

phenylenediamine)[8]

Boiling Point
267 °C (for a related compound, p-

phenylenediamine)[8]

Solubility Insoluble in water[1]

Stability and Reactivity
Reactivity: The substance may be unstable upon prolonged exposure to air and light.[1]

Finely dispersed particles may form explosive mixtures in the air.[12]

Chemical Stability: The product is considered chemically stable under standard ambient

conditions (room temperature).[7]

Incompatible Materials: It is incompatible with strong oxidizing agents, isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.

[1]

Hazardous Decomposition Products: When heated, it emits very toxic fumes containing

chlorine and nitrogen oxides.[1] Hazardous combustion can also produce carbon oxides and

hydrogen chloride gas.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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